![molecular formula C8H13ClN2O2S B2963103 (6-(Ethylsulfonyl)pyridin-3-yl)methanamine hydrochloride CAS No. 1817776-68-3](/img/structure/B2963103.png)
(6-(Ethylsulfonyl)pyridin-3-yl)methanamine hydrochloride
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Overview
Description
“(6-(Ethylsulfonyl)pyridin-3-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1817776-68-3 . It has a molecular weight of 236.72 and its IUPAC name is this compound . The compound is typically stored at temperatures between 2-8°C and appears as a white to yellow solid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12N2O2S.ClH/c1-2-13(11,12)8-4-3-7(5-9)6-10-8;/h3-4,6H,2,5,9H2,1H3;1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical and Chemical Properties Analysis
The compound is a white to yellow solid . It has a molecular weight of 236.72 and is typically stored at temperatures between 2-8°C . Unfortunately, other physical and chemical properties like boiling point, melting point, and density are not available in the sources I found.Scientific Research Applications
Chemical Reactivity and Transformations : In a study on the reactivity of 2-substituted 3-ethylsulfonylpyridines, it was found that acidic or basic hydrolysis can lead to transformations in related compounds, impacting the formation of N- and O-methyl derivatives, among others (Rouchaud, Neus, & Moulard, 1997).
Potential Anticonvulsant Agents : A series of novel Schiff bases of 3-aminomethyl pyridine, which are structurally related to (6-(Ethylsulfonyl)pyridin-3-yl)methanamine hydrochloride, have been synthesized and tested for anticonvulsant activity. Some compounds in this series showed significant protection against seizures (Pandey & Srivastava, 2011).
Catalytic Applications : Research into diiron(III) complexes of tridentate 3N ligands, including compounds like N-((6-methylpyridin-2-yl-)methyl)(pyridin-2-yl)methanamine, has shown these complexes to be effective catalysts for the selective hydroxylation of alkanes (Sankaralingam & Palaniandavar, 2014).
Pharmacological Characterization : Research involving aryl pyridyl sulfones, including 4-(2-bromo-6-pyrrolidin-1-ylpyridine-4-sulfonyl)phenylamine, has explored their pharmacological properties, particularly their role as 5-HT6 receptor antagonists. This has implications in understanding cholinergic neurotransmission and potential therapeutic applications (Riemer et al., 2003).
Environmental Degradation Studies : Studies on the degradation of chlorimuron-ethyl and sulfosulfuron in soil, which involve structurally similar compounds to this compound, have provided insights into the environmental impact and degradation pathways of these substances (Sharma, Banerjee, & Choudhury, 2012; Saha & Kulshrestha, 2002) (Saha & Kulshrestha, 2002).
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, and H335 . These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The compound should be handled with care and appropriate safety measures should be taken while handling it .
Properties
IUPAC Name |
(6-ethylsulfonylpyridin-3-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S.ClH/c1-2-13(11,12)8-4-3-7(5-9)6-10-8;/h3-4,6H,2,5,9H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHWDJRFTFMDDEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=NC=C(C=C1)CN.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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